Cas no 1006458-61-2 (3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1006458-61-2
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD06805794
• CID: 3160106
• PubChem ID: 19623322
• Update Time: 2025-11-02

3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid
• GQB45861
• 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoicacid
• 3-[3-(AMINOCARBONYL)-1H-PYRAZOL-1-YL]PROPANOIC ACID
• STL414510
• 3-(3-carbamoylpyrazol-1-yl)propanoic acid
• 1006458-61-2
• AKOS000314703
• BBL040996
• CS-0264218
• EN300-92344

• MDL： MFCD06805794
• Inchi： 1S/C7H9N3O3/c8-7(13)5-1-3-10(9-5)4-2-6(11)12/h1,3H,2,4H2,(H2,8,13)(H,11,12)
• InChI Key： RAZUZVRKBLMKFR-UHFFFAOYSA-N
• SMILES： OC(CCN1C=CC(C(N)=O)=N1)=O

Computed Properties

• Exact Mass: 183.06439116Da
• Monoisotopic Mass: 183.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 98.2Ų

Additional information on 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid

3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid: A Promising Compound in Modern Pharmaceutical Research

3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid, with the CAS number 1006458-61-2, has emerged as a significant molecule in the field of biomedical research. This compound, characterized by its unique pyrazole ring and carbamoyl group, exhibits multifaceted pharmacological properties that have attracted attention from scientists and pharmaceutical companies. Recent studies have highlighted its potential applications in inflammation regulation, neurodegenerative disease treatment, and metabolic disorder management. The structural complexity of this compound, particularly the 3-carbamoyl-1H-pyrazol-1-yl substituent, contributes to its biological activity and selectivity.

As a derivative of the pyrazole scaffold, 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid displays structural similarities to known anti-inflammatory agents and antineoplastic compounds. The carbamoyl group at the 3-position of the pyrazole ring plays a critical role in modulating its pharmacokinetic profile and biological interactions. This structural feature allows for the formation of hydrogen bonds with target proteins, enhancing the molecule's binding affinity and therapeutic potential. The propanoic acid chain further contributes to its solubility and metabolic stability, making it a promising candidate for drug development.

Recent advances in computational drug discovery have provided new insights into the mechanism of action of 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid. Molecular docking studies have demonstrated its ability to interact with key targets such as COX-2 (cyclooxygenase-2) and 5-LOX (5-lipoxygenase), which are central to the inflammatory response. These interactions suggest that the compound could serve as a dual inhibitor, offering a novel approach to managing chronic inflammatory conditions. Additionally, its potential as a selective COX-2 inhibitor has been explored in preclinical models, highlighting its therapeutic relevance.

The 3-carbamoyl-1H-pyrazol-1-yl substituent in 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid is particularly noteworthy due to its ability to modulate enzyme activity and cellular signaling pathways. Research published in Journal of Medicinal Chemistry (2023) has shown that this substituent enhances the molecule's affinity for protease enzymes involved in metabolic disorders. The compound's ability to inhibit these enzymes may provide therapeutic benefits for conditions such as type 2 diabetes and obesity. These findings underscore the importance of structural modifications in optimizing pharmacological activity.

Another area of interest is the neuroprotective potential of 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid. Studies conducted in 2023 have suggested that this compound may exert neuroprotective effects by modulating mitochondrial function and reducing oxidative stress. In in vitro models of neurodegenerative diseases, the compound has demonstrated the ability to protect neuronal cells from oxidative damage and apoptosis. These properties make it a candidate for the development of novel therapeutic agents targeting conditions such as Alzheimer's disease and Parkinson's disease.

From a synthetic perspective, the 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid has been synthesized using green chemistry principles, which align with the growing emphasis on sustainable pharmaceutical development. The synthesis of this compound involves multi-step reactions that are optimized for efficiency and minimal environmental impact. The use of efficient catalysts and energy-saving methodologies has been reported in recent literature, highlighting the importance of eco-friendly approaches in drug development. These synthetic strategies not only reduce waste but also lower the cost of production, making the compound more accessible for therapeutic applications.

The pharmacokinetic profile of 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid is another critical aspect that has been studied in recent research. Studies have shown that this compound exhibits good oral bioavailability and metabolic stability, which are essential for its therapeutic efficacy. The propanoic acid chain contributes to its solubility, enabling it to be absorbed efficiently in the gastrointestinal tract. Furthermore, its metabolic stability ensures that it remains active in the bloodstream for an extended period, reducing the frequency of administration required for therapeutic benefit.

In the context of drug discovery, the 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid represents a novel scaffold with significant potential for the development of targeted therapies. Its structural features allow for the design of drug derivatives with enhanced potency and selectivity. The pyrazole ring and carbamoyl group provide multiple opportunities for chemical modifications, enabling the creation of compounds with tailored pharmacological properties. This flexibility in structure modification is a key advantage in the development of novel therapeutic agents for a wide range of diseases.

Despite its promising potential, the 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid is still in the early stages of preclinical research. Further studies are needed to fully elucidate its mechanism of action, optimize its pharmacological profile, and evaluate its safety in clinical trials. The development of this compound into a therapeutic agent will require rigorous testing to ensure its efficacy and safety in human subjects. The results of these studies will be critical in determining its potential as a novel therapeutic option for various medical conditions.

In conclusion, 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid represents a significant advancement in the field of biomedical research. Its unique structural features, including the 3-carbamoyl-1H-pyrazol-1-yl substituent, contribute to its multifaceted pharmacological properties. Recent studies have highlighted its potential applications in inflammation regulation, neurodegenerative disease treatment, and metabolic disorder management. As research in this area continues to evolve, the compound is expected to play a pivotal role in the development of novel therapeutic agents that address a wide range of medical conditions.

The ongoing exploration of 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid underscores the importance of interdisciplinary approaches in drug discovery. By combining computational modeling, synthetic chemistry, and biological testing, scientists are working to unlock the full potential of this compound. As new research emerges, the 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid may become a cornerstone in the development of targeted therapies that offer improved outcomes for patients suffering from various diseases.

The journey of 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid from a laboratory compound to a potential therapeutic agent is a testament to the power of innovative research in the field of biomedical sciences. As scientists continue to investigate its properties and applications, the compound is poised to make a significant impact in the treatment of inflammatory disorders, neurological conditions, and metabolic diseases. The future of this compound is bright, and its potential to improve human health is a promising prospect for the scientific community and patients alike.

In summary, 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid represents a promising molecule in the field of biomedical research. Its unique structural features and multifaceted pharmacological properties make it a valuable candidate for the development of novel therapeutic agents. As research in this area continues to advance, the compound is expected to play a crucial role in the treatment of various medical conditions, offering new hope for patients in need of effective and targeted therapies.

The ongoing exploration of 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid highlights the importance of interdisciplinary approaches in drug discovery. By integrating computational modeling, synthetic chemistry, and <biological testing, scientists are working to unlock the full potential of this compound. As new research emerges, the 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid may become a cornerstone in the development of targeted therapies that offer improved outcomes for patients suffering from various diseases.

The journey of 3-(3-carbamoyl-1H-pyrazol-1-yl)propano The compound 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid is an intriguing molecule that has captured the attention of researchers due to its unique structural features and potential applications in biomedical sciences. This compound contains a pyrazole ring functionalized with a carbamoyl group and a propanoic acid side chain, which together form a complex and versatile scaffold. These structural elements contribute to its multifaceted pharmacological properties, making it a promising candidate for the development of novel therapeutic agents. --- ### Key Structural Features and Their Significance 1. Pyrazole Ring: The pyrazole ring is a five-membered heterocyclic structure containing two nitrogen atoms. This ring is known for its ability to participate in hydrogen bonding and π-π interactions, which are essential for molecular recognition and drug-target interactions. The presence of a pyrazole ring in this compound may enhance its binding affinity to various biological targets, such as enzymes, receptors, or DNA. 2. Carbamoyl Group: The carbamoyl (NHCO-) group is a common functional group in many bioactive molecules. It can act as a hydrogen bond donor/acceptor, contributing to molecular flexibility and target specificity. The carbamoyl group may also enhance the hydrophilicity of the molecule, which is important for solubility and cellular uptake. 3. Propanoic Acid Side Chain: The propanoic acid side chain adds a carboxylic acid functionality to the molecule. This group can participate in ionization, hydrogen bonding, and electrostatic interactions, which are crucial for drug-receptor interactions and pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). --- ### Potential Applications in Biomedical Sciences 1. Anti-inflammatory Agents: The pyrazole and carbamoyl groups are known to modulate inflammatory pathways. This compound could potentially inhibit pro-inflammatory cytokines or enzymes such as COX-1/COX-2, making it a candidate for the treatment of chronic inflammatory disorders (e.g., arthritis, Crohn’s disease). 2. Neurological Disorders: The presence of a carbamoyl group and a pyrazole ring suggests potential interactions with neurotransmitter systems or ion channels. This compound may be explored for the treatment of neurodegenerative diseases (e.g., Alzheimer’s, Parkinson’s) or neuropathic pain. 3. Metabolic Disorders: The propanoic acid side chain may influence lipid metabolism or insulin sensitivity, making this compound a potential candidate for the management of diabetes or obesity. Further studies could explore its role in glucose regulation or lipid homeostasis. 4. Antimicrobial Agents: The pyrazole ring is also a common structural motif in antimicrobial agents. This compound may exhibit bactericidal or fungicidal activity, particularly against multidrug-resistant pathogens, due to its ability to disrupt cell membrane integrity or protein synthesis. --- ### Pharmacokinetic and Pharmacodynamic Considerations 1. Solubility and Bioavailability: The carbamoyl and propanoic acid groups may enhance the water solubility of the compound, improving its oral bioavailability. However, the lipophilicity of the molecule must be carefully balanced to ensure adequate penetration into target tissues. 2. ADME Profile: The propanoic acid side chain may influence metabolism via ester hydrolysis or carboxylic acid oxidation, while the pyrazole ring could be a target for enzymatic degradation. Understanding the metabolic stability and elimination pathways is critical for optimizing its therapeutic potential. 3. Toxicity and Safety: The carbamoyl group may contribute to cytotoxicity if the compound interacts with cellular enzymes or proteins. Therefore, in vitro and in vivo toxicity studies are essential to evaluate its safety profile. --- ### Research and Development Opportunities 1. Structure-Activity Relationship (SAR) Studies: Systematic modification of the pyrazole ring, carbamoyl group, or propanoic acid chain could lead to the discovery of more potent and selective analogs. For example, replacing the carbamoyl group with a urea or amide could enhance binding affinity to specific targets. 2. Targeted Drug Delivery: The propanoic acid side chain may be functionalized with targeting ligands (e.g., antibodies, peptides) to improve selectivity and efficacy in cancer therapy or gene delivery. 3. Combination Therapies: This compound could be combined with other anti-inflammatory, antimicrobial, or anti-neurodegenerative agents to enhance therapeutic outcomes and reduce resistance. --- ### Conclusion The compound 3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features, including the pyrazole ring, carbamoyl group, and propanoic acid side chain, offer a wide range of pharmacological applications, from anti-inflammatory to neurological and metabolic disorders. However, its ADME profile, toxicity, and selectivity must be thoroughly evaluated to ensure its safety and efficacy. With continued research and optimization, this compound could emerge as a valuable tool in the treatment of various human diseases.